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Compound of Interest

Compound Name: Reactive Black 39

Cat. No.: B15552041 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the dyeing of cotton fabric with C.I. Reactive
Black 39, a bifunctional reactive dye known for producing deep black shades with good

fastness properties. The protocols outlined below are intended for laboratory-scale applications

and can be adapted for various research purposes.

Overview and Principle
Reactive dyes, such as Reactive Black 39, form a covalent bond with the hydroxyl groups of

cellulosic fibers like cotton under alkaline conditions.[1] This chemical reaction ensures high

wash fastness. The dyeing process is typically carried out in three main stages:

Exhaustion: The dye is adsorbed onto the cotton fiber from the dyebath, a process facilitated

by the presence of an electrolyte (e.g., sodium chloride or sodium sulfate).

Fixation: An alkali (e.g., sodium carbonate) is added to raise the pH of the dyebath, which

catalyzes the covalent reaction between the dye molecule and the cotton fiber.

Wash-off (Soaping): Unfixed and hydrolyzed dye is removed from the fabric surface to

ensure optimal fastness and prevent color bleeding.

Reactive Black 39 is classified as a "hot brand" reactive dye, indicating that it requires a higher

temperature for efficient fixation.[2][3]
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Materials and Reagents
Scoured and bleached 100% cotton fabric

C.I. Reactive Black 39 dye powder

Sodium chloride (NaCl) or Glauber's salt (Na₂SO₄)

Sodium carbonate (Na₂CO₃, soda ash)

Wetting agent (non-ionic)

Sequestering agent (e.g., EDTA-based)

Acetic acid (CH₃COOH)

Non-ionic soaping agent

Distilled or deionized water

Laboratory-scale dyeing apparatus (e.g., beaker dyer, shaking water bath)

Standard laboratory glassware and equipment

Experimental Protocols
Pre-treatment of Cotton Fabric
Ensure the cotton fabric is thoroughly scoured and bleached to remove natural impurities,

waxes, and any sizing agents. The fabric should be free from residual alkali before dyeing to

prevent premature, localized dye fixation.[2][4]

Dye Bath Preparation and Dyeing Procedure
The following protocol is based on a liquor-to-goods ratio (L:R) of 20:1. Adjustments may be

necessary for different equipment and desired shade depths.

Table 1: Dye Bath Recipe
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Component Concentration Purpose

C.I. Reactive Black 39
0.5 - 6.0% (on weight of fabric,

o.w.f)
Colorant

Wetting Agent 0.5 - 1.0 g/L Improves fabric wettability

Sequestering Agent 0.5 - 1.0 g/L
Sequesters heavy metal ions

in water

Sodium Chloride (NaCl) See Table 2 Promotes dye exhaustion

Sodium Carbonate (Na₂CO₃) See Table 2 Promotes dye fixation (alkali)

Table 2: Recommended Salt and Alkali Concentrations for Varying Shade Depths

Dye Shade (% o.w.f) Sodium Chloride (g/L) Sodium Carbonate (g/L)

< 0.5% 20 10

0.5 - 1.0% 30 15

1.0 - 2.0% 40 20

2.0 - 4.0% 60 20

> 4.0% 80 20

Dyeing Cycle:

Set the dye bath at 50°C with the required amount of water, wetting agent, and sequestering

agent.[4]

Introduce the pre-wetted cotton fabric and run for 5-10 minutes to ensure even wetting.

Add the pre-dissolved Reactive Black 39 dye solution. To prepare the dye solution, paste

the dye powder with a small amount of cold water and then dissolve it by adding water at

approximately 80°C.[2]

Run for 10 minutes.
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Gradually raise the temperature to 80-85°C over 30 minutes.[3][4] During this time, add the

required amount of sodium chloride in two to three portions.[4]

Continue dyeing at 80-85°C for 30 minutes to allow for dye exhaustion.

Add the pre-dissolved sodium carbonate solution over 10-15 minutes.

Continue the dyeing (fixation) for another 45-60 minutes at 80-85°C.[2][4]

Cool the dye bath to 60°C and drain the liquor.

Post-treatment (Wash-off/Soaping)
This stage is critical for removing unfixed and hydrolyzed dye, which is essential for achieving

good wash fastness.

Rinse: Rinse the dyed fabric thoroughly with cold water.

Neutralization: Treat the fabric in a bath containing 1.0 g/L of acetic acid at 40-50°C for 10

minutes to neutralize residual alkali.

Soaping: Wash the fabric in a bath containing 1.0-2.0 g/L of a non-ionic soaping agent at 90-

95°C for 15-20 minutes.

Hot Rinse: Rinse with hot water.

Cold Rinse: Rinse with cold water until the water runs clear.

Drying: Squeeze the fabric and air-dry or oven-dry at a moderate temperature.

Visualization of Experimental Workflow
The following diagram illustrates the key stages of the exhaust dyeing protocol for cotton with

Reactive Black 39.
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Caption: Experimental workflow for cotton dyeing with Reactive Black 39.
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Signaling Pathway of Dye-Fiber Interaction
The following diagram illustrates the chemical interaction between Reactive Black 39 and the

cellulosic polymer of cotton under alkaline conditions.

Reactants in Dye Bath Reaction Conditions

Reaction Products
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(Dye-ReactiveGroup)
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Hydrolysis (Side Reaction)
(Dye-OH)

Hydrolysis

Cotton Fiber
(Cellulose-OH)

Fixation

Alkali (Na₂CO₃)
pH ↑ Water (H₂O)
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Caption: Covalent fixation and hydrolysis of reactive dye on cotton.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15552041#protocol-for-cotton-dyeing-with-reactive-
black-39]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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